Cas no 2098113-88-1 (3-Ethylidene-8-azabicyclo[3.2.1]octane hydrochloride)

• Product Name: 3-Ethylidene-8-azabicyclo[3.2.1]octane hydrochloride
• CAS No: 2098113-88-1
• MF: C₉H₁₆ClN
• MW: 173.683041572571
• CID: 5174033
• Update Time: 2025-05-24

3-Ethylidene-8-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Ethylidene-8-azabicyclo[3.2.1]octane hydrochloride

• Inchi： 1S/C9H15N.ClH/c1-2-7-5-8-3-4-9(6-7)10-8;/h2,8-10H,3-6H2,1H3;1H
• InChI Key： FRGDVMZGBCNMNN-UHFFFAOYSA-N
• SMILES： C(=C1CC2CCC(N2)C1)C.Cl

Additional information on 3-Ethylidene-8-azabicyclo[3.2.1]octane hydrochloride

Comprehensive Overview of 3-Ethylidene-8-azabicyclo[3.2.1]octane hydrochloride (CAS No. 2098113-88-1)

3-Ethylidene-8-azabicyclo[3.2.1]octane hydrochloride (CAS No. 2098113-88-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This bicyclic amine derivative, characterized by its 8-azabicyclo[3.2.1]octane core, is often explored for its role in drug discovery, particularly in the development of novel therapeutic agents. The compound's ethylidene substituent further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 3-Ethylidene-8-azabicyclo[3.2.1]octane hydrochloride has surged, driven by its relevance in addressing modern healthcare challenges. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to other bioactive bicyclic compounds. The compound's hydrochloride salt form improves its solubility and stability, which are critical factors in pharmaceutical formulations. This aligns with current trends in precision medicine and targeted drug delivery, where solubility and bioavailability are paramount.

From a synthetic perspective, 3-Ethylidene-8-azabicyclo[3.2.1]octane hydrochloride is often synthesized via multi-step organic reactions, including cyclization and amination processes. Its bicyclic framework offers a rigid scaffold that can be functionalized to create diverse derivatives, catering to the growing need for structure-activity relationship (SAR) studies. This versatility makes it a focal point in medicinal chemistry, where researchers aim to optimize drug candidates for enhanced efficacy and reduced side effects.

The compound's significance extends to academic research and industrial applications. For instance, it is frequently cited in patents related to neurological disorders and pain management, reflecting its potential in addressing unmet medical needs. Additionally, its use in catalysis and asymmetric synthesis highlights its broader utility in chemical manufacturing. As the pharmaceutical industry shifts toward green chemistry and sustainable synthesis, 3-Ethylidene-8-azabicyclo[3.2.1]octane hydrochloride is being evaluated for its compatibility with eco-friendly reaction conditions.

One of the most frequently asked questions about 3-Ethylidene-8-azabicyclo[3.2.1]octane hydrochloride revolves around its storage and handling. While the compound is not classified as hazardous under standard regulations, proper storage in a cool, dry environment is recommended to maintain its integrity. Another common query pertains to its spectroscopic data, such as NMR and mass spectrometry profiles, which are essential for quality control and identification in research settings.

In the context of drug discovery, 3-Ethylidene-8-azabicyclo[3.2.1]octane hydrochloride is often compared to other bicyclic amines like tropane derivatives, which are known for their pharmacological activity. This comparison underscores the compound's potential as a lead compound in the development of new CNS-targeting drugs. Moreover, its chiral centers make it a candidate for enantioselective synthesis, a key area in modern pharmaceutical research.

The growing interest in 3-Ethylidene-8-azabicyclo[3.2.1]octane hydrochloride is also reflected in its inclusion in high-throughput screening libraries. These libraries are instrumental in identifying bioactive molecules for drug repurposing and new therapeutic indications. As the scientific community continues to explore its applications, the compound's role in personalized medicine and biomarker development is expected to expand.

In summary, 3-Ethylidene-8-azabicyclo[3.2.1]octane hydrochloride (CAS No. 2098113-88-1) represents a versatile and promising compound in both academic and industrial research. Its unique bicyclic structure, combined with its potential in drug development and synthetic chemistry, positions it as a valuable asset in addressing contemporary scientific and medical challenges. As research progresses, its applications are likely to diversify, further solidifying its importance in the chemical and pharmaceutical landscapes.